Cas no 159748-08-0 (2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid)

2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid is a specialized organic compound featuring a tetrazole-functionalized indole core linked to an octanoic acid moiety. This structure confers unique physicochemical properties, including enhanced binding affinity and metabolic stability, making it valuable in medicinal chemistry and drug development. The tetrazole group acts as a bioisostere for carboxylic acids, improving pharmacokinetic profiles, while the extended alkyl chain may influence lipophilicity and membrane permeability. Its modular design allows for further derivatization, facilitating the exploration of structure-activity relationships. This compound is particularly relevant in targeting receptors or enzymes where tetrazole-containing scaffolds exhibit high selectivity, such as angiotensin II receptor antagonists or other therapeutic applications.
2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid structure
159748-08-0 structure
Product name:2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid
CAS No:159748-08-0
MF:C23H25N5O2
MW:403.4769
CID:3012034
PubChem ID:9909147

2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid Chemical and Physical Properties

Names and Identifiers

    • LY285434
    • 2-[5-[2-(2H-tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid
    • L010445
    • SCHEMBL7020436
    • 159748-08-0
    • AKOS040733642
    • HY-U00202
    • DA-75192
    • CS-7310
    • 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid
    • Inchi: 1S/C23H25N5O2/c1-2-3-4-5-10-21(23(29)30)28-14-13-17-15-16(11-12-20(17)28)18-8-6-7-9-19(18)22-24-26-27-25-22/h6-9,11-15,21H,2-5,10H2,1H3,(H,29,30)(H,24,25,26,27)
    • InChI Key: FCWWQZQDBUMEJF-UHFFFAOYSA-N
    • SMILES: O([H])C(C([H])(C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])C([H])([H])[H])N1C([H])=C([H])C2C([H])=C(C3=C([H])C([H])=C([H])C([H])=C3C3N=NN([H])N=3)C([H])=C([H])C1=2)=O

Computed Properties

  • Exact Mass: 403.200825g/mol
  • Monoisotopic Mass: 403.200825g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 9
  • Complexity: 562
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 5.4
  • Molecular Weight: 403.5g/mol
  • Topological Polar Surface Area: 96.7

2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid Security Information

  • Storage Condition:Please store the product under the recommended conditions in the Certificate of Analysis.

2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L881879-1mg
LY285434
159748-08-0 98%
1mg
¥6,612.00 2022-01-13
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
L881879-5mg
LY285434
159748-08-0 98%
5mg
¥13,800.00 2022-01-13
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49506-10mg
LY285434
159748-08-0 98%
10mg
¥17475.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49506-20mg
LY285434
159748-08-0 98%
20mg
¥30760.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49506-5mg
LY285434
159748-08-0 98%
5mg
¥10253.00 2023-09-07
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajce49506-1mg
LY285434
159748-08-0 98%
1mg
¥5171.00 2023-09-07

Additional information on 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid

Introduction to 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid (CAS No. 159748-08-0)

The compound 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid, identified by the CAS number 159748-08-0, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of indole derivatives, which are known for their diverse biological activities and structural versatility. The molecule incorporates a tetrazole ring, a functional group that is widely recognized for its stability and reactivity in chemical synthesis.

Recent studies have highlighted the importance of indole derivatives in drug discovery, particularly in the development of anti-cancer agents, anti-inflammatory drugs, and neuroprotective compounds. The integration of a tetrazole group into the indole framework further enhances the compound's potential for binding to specific biological targets, making it a promising candidate for therapeutic applications. Researchers have demonstrated that such molecules can exhibit selective inhibition of enzymes involved in disease pathways, thereby offering a novel approach to treating complex medical conditions.

The structural complexity of 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid allows for extensive modification and optimization. Scientists have explored various synthetic routes to enhance the compound's bioavailability and stability, ensuring its suitability for in vivo studies. Advanced computational methods, such as molecular docking and dynamics simulations, have been employed to predict the compound's interactions with target proteins, providing valuable insights into its mechanism of action.

In addition to its pharmacological applications, this compound has shown promise in materials science. The tetrazole moiety contributes to the molecule's ability to form stable coordination complexes, which can be utilized in the development of new materials with unique electronic properties. Recent advancements in green chemistry have also led to the exploration of environmentally friendly synthesis methods for this compound, aligning with global efforts to promote sustainable practices.

The CAS number 159748-08-0 serves as a unique identifier for this compound within chemical databases, facilitating its identification and retrieval by researchers worldwide. Its inclusion in major scientific repositories has significantly contributed to its recognition as a valuable tool in both academic and industrial research settings.

In conclusion, 2-[5-[2-(2H-Tetrazol-5-yl)phenyl]indol-1-yl]octanoic Acid represents a cutting-edge molecule with multifaceted applications across various disciplines. Ongoing research continues to uncover new potentials for this compound, underscoring its importance in advancing scientific knowledge and technological innovation.

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